Cas no 1015781-16-4 (ethyl 2-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylacetate)

Ethyl 2-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)acetate is a versatile pyrazole-based ester with applications in pharmaceutical and agrochemical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. Its pyrazole core provides a robust heterocyclic scaffold, while the ethyl ester moiety offers flexibility for further derivatization. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors and receptor modulators due to its structural specificity. High purity and well-defined reactivity ensure reliable performance in synthetic applications. Its stability under various conditions makes it suitable for use in multi-step synthesis and industrial-scale processes.
ethyl 2-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylacetate structure
1015781-16-4 structure
Product Name:ethyl 2-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylacetate
CAS No:1015781-16-4
MF:C9H11F3N2O2
MW:236.191052675247
MDL:MFCD24540486
CID:4675834
PubChem ID:58370572
Update Time:2025-06-07

ethyl 2-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl [3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
    • Ethyl 2-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)acetate
    • ethyl 2-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylacetate
    • MDL: MFCD24540486
    • Inchi: 1S/C9H11F3N2O2/c1-3-16-8(15)5-14-7(9(10,11)12)4-6(2)13-14/h4H,3,5H2,1-2H3
    • InChI Key: KKJIMBRVCVYFJB-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C)=NN1CC(=O)OCC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Topological Polar Surface Area: 44.1

ethyl 2-3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-ylacetate Pricemore >>

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